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Compound of Interest

6-Hydroxyhexyl 4-
Compound Name:
methylbenzenesulfonate

cat. No.: B7800567

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight for the compound 6-
Hydroxyhexyl 4-methylbenzenesulfonate, a key intermediate in various chemical syntheses.

Compound Identification

o Systematic Name: 6-Hydroxyhexyl 4-methylbenzenesulfonate

e Common Synonyms: 1,6-Hexanediol, mono(4-methylbenzenesulfonate)
o CAS Number: 75351-33-6

e Molecular Formula: C13H2004S[1][2][3]

The molecular formula indicates that a single molecule of this compound contains 13 carbon
atoms, 20 hydrogen atoms, 4 oxygen atoms, and 1 sulfur atom.

Molecular Weight Calculation

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the molecular formula and the standard atomic weights of the
constituent elements as provided by the International Union of Pure and Applied Chemistry
(IUPAC).
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The monoisotopic mass of the compound is 272.10823029 Da.[1] The average molecular
weight is approximately 272.36 g/mol .[1][4] A detailed calculation based on the atomic weights
of the principal isotopes is presented below.

Table 1: Elemental Composition and Molecular Weight Calculation

Standard
Element Symbol Count Atomic Weight  Subtotal (u)
(u)
Carbon C 13 12.011 156.143
Hydrogen H 20 1.008 20.160
Oxygen o} 4 15.999 63.996
Sulfur S 1 32.06 32.060

Total 272.359

Note: Standard atomic weights from IUPAC are used for this calculation. The final calculated
value aligns with the published molecular weight of approximately 272.36 g/mol .[1]

Methodologies and Visualizations

Experimental Protocols: The determination of a compound's molecular formula and the
calculation of its molecular weight are fundamental chemical principles. The molecular formula
is typically confirmed through analytical techniques such as mass spectrometry and elemental
analysis. The molecular weight itself is a calculated value derived from this formula and
established atomic weights; it does not have an associated experimental protocol.

Diagrams and Workflows: Signaling pathways and complex experimental workflows are not
applicable to the calculation of a fundamental chemical property like molecular weight.
Therefore, no diagrams are included in this guide. The logical relationship for the calculation is
a straightforward summation as detailed in Table 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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